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Compound of Interest

Compound Name:
N-(3,5-

dimethoxyphenyl)propanamide

Cat. No.: B5564305

Get Quote

Executive Summary
N-(3,5-dimethoxyphenyl)propanamide (Formula: C₁₁H₁₅NO₃) is a substituted anilide

derivative often used as a research intermediate. Due to the presence of the anilide moiety and

methoxy substituents, it must be handled as a Hazardous Organic Chemical with potential for

skin sensitization and aquatic toxicity.

Immediate Action Directive:

Classification: Non-halogenated Organic Solid (unless in solution).

Disposal Method: High-Temperature Incineration (Destruction).

Prohibited: Do NOT dispose of down the drain or in municipal trash.

Chemical Identification & Hazard Assessment
Before disposal, verify the chemical identity to ensure compatibility with waste streams.
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Parameter Data

Chemical Name N-(3,5-dimethoxyphenyl)propanamide

Molecular Formula C₁₁H₁₅NO₃

Molecular Weight ~209.24 g/mol

CAS Number
Not universally listed (Verify with specific vendor

SDS; often custom synthesis)

Physical State Solid (Powder/Crystalline)

Solubility
Low in water; Soluble in organic solvents

(DMSO, Methanol, DCM)

Hazard Profile (Precautionary Principle)
As a specific SDS may not be available for this exact isomer, treat based on the Structure-

Activity Relationship (SAR) of substituted anilides:

Health: Potential Skin/Eye Irritant (H315/H319). Potential sensitizer.

Environmental: Harmful to aquatic life with long-lasting effects (H412) due to the stable

benzene ring structure.

Reactivity: Stable, but combustible. Emits toxic fumes (NOx) under fire conditions.

Personal Protective Equipment (PPE) Matrix
Wear the following PPE during all handling, weighing, and disposal operations.
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PPE Item Specification Rationale

Gloves
Double Nitrile (0.11 mm min.

thickness)

Anilides can permeate

standard latex; double layer

prevents skin absorption.

Body Protection
Lab Coat (Cotton/Poly blend) +

Tyvek Sleeves

Prevents particulate

accumulation on clothing.

Eye Protection Chemical Splash Goggles

Protects against dust and

accidental splashes if in

solution.

Respiratory N95 Mask or Fume Hood

Required if handling open

powder outside a hood to

prevent inhalation.

Spill Management Protocol
Scenario: Accidental spillage of solid powder on a benchtop or floor.

Step-by-Step Response
Isolate: Evacuate immediate area. Post "Do Not Enter" signage.

Protect: Don full PPE (Double gloves, goggles, N95).

Contain: Cover spill with damp paper towels to prevent dust generation.

Clean:

Scoop: Gently scoop up material using a plastic dustpan or card.

Wipe: Clean the surface with a solvent-soaked wipe (Ethanol or Acetone).

Wash: Wash the area with soap and water.[1][2]

Dispose: Place all scoopings, wipes, and gloves into a Yellow Hazardous Waste Bag.
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Spill Response Workflow
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Figure 1: Decision logic for immediate spill response.

Disposal Procedures
A. Solid Waste (Pure Compound)

Container: High-Density Polyethylene (HDPE) jar or original glass vial.

Labeling: Must read "Hazardous Waste - Solid Organic - N-(3,5-
dimethoxyphenyl)propanamide".
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Stream:Incineration Only.

Note: Do not mix with oxidizers (e.g., Nitrates, Peroxides) to prevent exothermic reactions

in the waste drum.

B. Liquid Waste (Solutions)
If the compound is dissolved in a solvent (e.g., reaction mixture or HPLC waste):

Segregation Rule: Segregate based on the solvent, not the solute.

Solvent Type Waste Stream
Container Color Code
(Typical)

Non-Halogenated (Methanol,

Ethanol, Acetone)
Organic Solvents (Non-Halo) Red Can / White Label

Halogenated (DCM,

Chloroform)
Halogenated Solvents Yellow Can / Red Label

Aqueous (Water/Buffer) Aqueous Toxic Blue Can

Disposal Decision Tree
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Non-Halogenated Waste
(e.g., MeOH)

No Halogens

Click to download full resolution via product page

Figure 2: Workflow for segregating waste streams based on physical state and solvent

composition.

Regulatory Compliance & Documentation
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Labeling Requirements
Every waste container must have a tag including:

Full Chemical Name: N-(3,5-dimethoxyphenyl)propanamide (No abbreviations).

Hazard Checkboxes: [x] Toxic [x] Irritant.[3]

Generator: Name of lab/researcher.

EPA/RCRA Classification (USA)
While this specific compound may not be a "Listed Waste" (P or U list), it falls under the

"Characteristic" definition if it exhibits toxicity.

Default Code:D001 (Ignitable) if in flammable solvent.

Best Practice: Manage as Non-Regulated Hazardous Waste destined for incineration to

ensure complete destruction of the aromatic ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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